Cas no 956917-00-3 ((2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid)

• Product Name: (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid
• CAS No: 956917-00-3
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 5557169
• Update Time: 2025-10-31

(2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid
• L-Leucine, N-[(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)carbonyl]-

• Inchi： 1S/C18H26N2O5/c1-11(2)7-14(17(21)22)19-18(23)20-6-5-12-8-15(24-3)16(25-4)9-13(12)10-20/h8-9,11,14H,5-7,10H2,1-4H3,(H,19,23)(H,21,22)/t14-/m0/s1
• InChI Key： ZVZYXODMIYOIQV-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(N1CCC2=C(C1)C=C(OC)C(OC)=C2)=O

Additional information on (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid

(2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid (CAS No. 956917-00-3): A Comprehensive Overview

(2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid (CAS No. 956917-00-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a 6,7-dimethoxy-3,4-dihydro-1H-isoquinoline moiety and a 4-methylpentanoic acid chain. The combination of these structural elements endows the compound with a range of biological activities that make it a promising candidate for drug development.

The chemical structure of (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid has been extensively studied using various spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its biological interactions. The presence of the 6,7-dimethoxy substituents on the isoquinoline ring contributes to the compound's lipophilicity and enhances its ability to cross cell membranes, thereby facilitating its cellular uptake and target engagement.

In recent years, research on (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. One notable area of investigation is its activity against protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Studies have shown that this compound can selectively inhibit certain kinases, thereby modulating signaling cascades and exerting therapeutic effects.

The pharmacological profile of (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid has been evaluated in both in vitro and in vivo models. In cell-based assays, it has demonstrated potent anti-proliferative effects against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, preclinical studies in animal models have shown that this compound can effectively reduce tumor growth and improve survival rates without significant toxicity.

Beyond its anticancer properties, (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid has also been explored for its potential neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid involves multiple pathways. It has been shown to modulate the activity of key signaling molecules such as Akt and MAPKs, which are central to cell survival and proliferation. Additionally, the compound can influence gene expression by interacting with transcription factors and epigenetic modifiers. These multifaceted mechanisms contribute to its broad-spectrum therapeutic potential.

The development of (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)amino]-4-methylpentanoic acid as a drug candidate is ongoing. Preclinical studies have provided valuable data on its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies have shown that the compound has favorable pharmacokinetic characteristics and low toxicity at therapeutic doses.

To further advance the clinical development of this compound, several phase I clinical trials have been initiated to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with no major adverse events reported at tested doses. The trials are designed to determine the optimal dosing regimen and to identify any potential side effects that may require further investigation.

In conclusion, (2S)-2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-2-carbonyl)-amino]-4-methylpentanoic acid (CAS No. 956917-00-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.